1-(3-bromophenyl)-2-fluoroethan-1-ol
Overview
Description
1-(3-Bromophenyl)-2-fluoroethan-1-ol, also known as 3-bromophenyl-2-fluoroethanol, is an organic compound with a molecular formula of C7H7BrF. It is a colorless, volatile liquid with a low boiling point and a strong, sweet odor. It is used in a variety of applications, including pharmaceuticals, agrochemicals, food additives, and industrial solvents.
Mechanism of Action
Target of Action
Similar compounds such as 1-(3-bromophenyl)-7-chloro-6-methoxy-3,4-dihydroisoquinoline are known to target the mitogen-activated protein kinase 10 .
Biochemical Pathways
The main metabolic pathways of similar compounds, such as 1-(3′-bromophenyl)-heliamine, appear to be phase-i of demethylation, dehydrogenation, and epoxidation, and phase ii of glucuronide and sulfate metabolites .
Pharmacokinetics
The maximum concentration (Cmax) of 568.65 ± 122.14 ng/mL was achieved at 1.00 ± 0.45 h after oral administration, indicating that the compound was quickly absorbed into the blood circulatory system .
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1-(3-bromophenyl)-2-fluoroethan-1-oll)-2-fluoroethan-1-ol in laboratory experiments include its low boiling point, its low volatility, and its low toxicity. It is also relatively easy to synthesize and is relatively inexpensive. The main limitation of using this compound in laboratory experiments is that it is not very soluble in water, which can limit its use in some applications.
Future Directions
The future directions for 1-(1-(3-bromophenyl)-2-fluoroethan-1-oll)-2-fluoroethan-1-ol research include further studies of its biochemical and physiological effects, as well as its potential applications in pharmaceuticals, agrochemicals, food additives, and industrial solvents. Additionally, further research into its mechanism of action and its potential interactions with proteins and other molecules could lead to new insights into its use in laboratory experiments. Finally, further research into its solubility and reactivity could lead to new applications in a variety of fields.
Synthesis Methods
The synthesis of 1-(1-(3-bromophenyl)-2-fluoroethan-1-oll)-2-fluoroethan-1-ol involves the reaction of 3-bromophenol and 2-fluoroethanol in the presence of an acid catalyst. The reaction is typically carried out in a two-step process. In the first step, 3-bromophenol is reacted with 2-fluoroethanol in the presence of an acid catalyst, such as sulfuric acid, to form an intermediate product. In the second step, the intermediate product is then heated to form the desired product.
Scientific Research Applications
1-(1-(3-bromophenyl)-2-fluoroethan-1-oll)-2-fluoroethan-1-ol is used in a variety of scientific research applications. It has been used in studies of the structure and function of proteins, as well as in studies of the metabolism of drugs and other compounds. It has also been used as a model compound to study the properties of other compounds, such as solubility and reactivity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-bromophenyl)-2-fluoroethan-1-ol involves the conversion of 3-bromophenylacetic acid to the corresponding acid chloride, which is then reacted with 2-fluoroethanol to yield the desired product.", "Starting Materials": [ "3-bromophenylacetic acid", "thionyl chloride", "2-fluoroethanol", "triethylamine", "diethyl ether", "sodium bicarbonate", "brine" ], "Reaction": [ "1. Dissolve 3-bromophenylacetic acid in dry diethyl ether.", "2. Add thionyl chloride dropwise to the solution while stirring at room temperature.", "3. Continue stirring for 1 hour at room temperature.", "4. Evaporate the solvent under reduced pressure to obtain the acid chloride.", "5. Dissolve the acid chloride in dry diethyl ether.", "6. Add triethylamine dropwise to the solution while stirring at room temperature.", "7. Add 2-fluoroethanol dropwise to the solution while stirring at room temperature.", "8. Continue stirring for 24 hours at room temperature.", "9. Add saturated sodium bicarbonate solution to the reaction mixture.", "10. Extract the product with diethyl ether.", "11. Wash the organic layer with brine.", "12. Dry the organic layer over anhydrous sodium sulfate.", "13. Evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1784354-70-6 |
Product Name |
1-(3-bromophenyl)-2-fluoroethan-1-ol |
Molecular Formula |
C8H8BrFO |
Molecular Weight |
219.1 |
Purity |
0 |
Origin of Product |
United States |
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